Cas no 2034389-85-8 (2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one
• CAS No: 2034389-85-8
• MF: C₁₉H₂₁N₇O
• MW: 363.416342496872
• CID: 5936871
• PubChem ID: 119105971
• Update Time: 2025-05-17

2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one
• AKOS026705024
• 2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperazin-1-yl)ethan-1-one
• 2034389-85-8
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-1-(4-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperazin-1-yl)ethanone
• 2-(benzotriazol-1-yl)-1-[4-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperazin-1-yl]ethanone
• F6565-4724

• Inchi： 1S/C19H21N7O/c27-19(13-26-17-7-2-1-5-16(17)21-23-26)25-10-8-24(9-11-25)18-12-14-4-3-6-15(14)20-22-18/h1-2,5,7,12H,3-4,6,8-11,13H2
• InChI Key： HXPHUCYDQWMUPF-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=N1)N1CCN(C2=CC3=C(CCC3)N=N2)CC1

Computed Properties

• Exact Mass: 363.18075832g/mol
• Monoisotopic Mass: 363.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one

Comprehensive Analysis of 2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one (CAS No. 2034389-85-8)

In the rapidly evolving field of medicinal chemistry, the compound 2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one (CAS No. 2034389-85-8) has garnered significant attention due to its unique structural features and potential therapeutic applications. This molecule combines a benzotriazole moiety with a cyclopentacpyridazine-linked piperazine scaffold, making it a subject of interest for researchers exploring novel drug candidates. Its complex nomenclature reflects its intricate design, which is optimized for interactions with biological targets.

The benzotriazole component is a well-known heterocyclic structure frequently employed in pharmaceuticals due to its stability and ability to participate in hydrogen bonding. Meanwhile, the cyclopentacpyridazine ring system introduces rigidity and planar characteristics, which are crucial for binding to enzymes or receptors. The piperazine linker enhances solubility and provides a flexible spacer, facilitating optimal positioning of the pharmacophores. This combination suggests potential applications in central nervous system (CNS) disorders, inflammation, or even oncology, aligning with current trends in drug discovery and precision medicine.

Recent advancements in AI-driven drug design have highlighted the importance of such hybrid molecules. Computational models predict that 2034389-85-8 may exhibit favorable pharmacokinetic properties, including blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Additionally, its structural motifs resemble those found in FDA-approved kinase inhibitors, sparking interest in repurposing strategies for cancer therapy. Researchers are also investigating its potential as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge approach in targeted protein degradation.

From a synthetic chemistry perspective, the preparation of 2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one involves multi-step reactions, including nucleophilic substitutions and cyclization. Green chemistry principles are increasingly applied to optimize yield and reduce waste, addressing sustainability concerns in pharmaceutical manufacturing. Analytical techniques like LC-MS and NMR confirm its high purity, critical for preclinical studies.

As the scientific community prioritizes personalized medicine, compounds like 2034389-85-8 exemplify the shift toward tailored therapeutics. Its mechanism of action, though not fully elucidated, likely involves modulation of signaling pathways implicated in cell proliferation and inflammation—topics dominating biomedical research forums. Future directions include structure-activity relationship (SAR) studies to refine its selectivity and minimize off-target effects.

In conclusion, 2-(1H-1,2,3-benzotriazol-1-yl)-1-(4-{5H,6H,7H-cyclopentacpyridazin-3-yl}piperazin-1-yl)ethan-1-one represents a promising scaffold for next-generation therapeutics. Its development aligns with global demands for innovative treatments addressing unmet medical needs, ensuring its relevance in both academic and industrial settings.